N-[1-(4-methylphenyl)ethyl]benzenesulfonamide

• IUPAC Name: N-[1-(4-methylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-12-8-10-14(11-9-12)13(2)16-19(17,18)15-6-4-3-5-7-15/h3-11,13,16H,1-2H3
• InChI Key: RTAFXPCZSQDRRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-[1-(4-methylphenyl)ethyl]benzenesulfonamide, also known as sulbactam, is a beta-lactamase inhibitor that is commonly used in combination with beta-lactam antibiotics to enhance their effectiveness against bacterial infections. Sulbactam was first synthesized in 1976 and has since been extensively studied for its biochemical and physiological effects, as well as its potential applications in scientific research.

Scientific Research Applications

Sulbactam has been widely used in scientific research as a tool to study beta-lactamase enzymes and their interactions with beta-lactam antibiotics. Beta-lactamases are enzymes produced by bacteria that can break down beta-lactam antibiotics, rendering them ineffective. Sulbactam inhibits beta-lactamases, allowing beta-lactam antibiotics to remain active and kill bacteria. Sulbactam has also been studied for its potential use in the treatment of bacterial infections, particularly those caused by multidrug-resistant bacteria.

Mechanism of Action

Sulbactam works by irreversibly binding to the active site of beta-lactamase enzymes, preventing them from breaking down beta-lactam antibiotics. This allows the beta-lactam antibiotics to remain active and kill bacteria. Sulbactam is effective against a wide range of beta-lactamase enzymes, including those produced by gram-positive and gram-negative bacteria.
Biochemical and Physiological Effects
Sulbactam has been shown to have minimal toxicity and few side effects in both animal and human studies. It is rapidly absorbed after oral administration and is distributed throughout the body, with high concentrations found in the liver and kidneys. Sulbactam is primarily excreted through the kidneys and has a short half-life of approximately one hour.

Advantages and Limitations for Lab Experiments

Sulbactam has several advantages for use in lab experiments. It is readily available and relatively inexpensive compared to other beta-lactamase inhibitors. It is also effective against a wide range of beta-lactamase enzymes, making it a versatile tool for studying beta-lactam antibiotics. However, N-[1-(4-methylphenyl)ethyl]benzenesulfonamide has some limitations. It is not effective against all beta-lactamase enzymes and may not be effective against certain multidrug-resistant bacteria. Additionally, N-[1-(4-methylphenyl)ethyl]benzenesulfonamide may interfere with some assays used in lab experiments, such as those that rely on beta-lactamase activity.

Future Directions

There are several potential future directions for the study of N-[1-(4-methylphenyl)ethyl]benzenesulfonamide. One area of research is the development of new beta-lactamase inhibitors that are more effective against multidrug-resistant bacteria. Another area of research is the use of N-[1-(4-methylphenyl)ethyl]benzenesulfonamide in combination with other antibiotics to enhance their effectiveness against bacterial infections. Additionally, N-[1-(4-methylphenyl)ethyl]benzenesulfonamide may have potential applications in the treatment of other diseases, such as cancer, due to its ability to irreversibly bind to enzymes. Further research is needed to explore these potential applications of N-[1-(4-methylphenyl)ethyl]benzenesulfonamide.
Conclusion
In conclusion, N-[1-(4-methylphenyl)ethyl]benzenesulfonamide is a beta-lactamase inhibitor that has been extensively studied for its potential applications in scientific research. It is synthesized through a simple and efficient method and has minimal toxicity and few side effects. Sulbactam works by irreversibly binding to beta-lactamase enzymes, allowing beta-lactam antibiotics to remain active and kill bacteria. While N-[1-(4-methylphenyl)ethyl]benzenesulfonamide has several advantages for use in lab experiments, it also has some limitations and further research is needed to explore its potential applications in the treatment of bacterial infections and other diseases.